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Compound of Interest

Compound Name: 4-Aminoindole

Cat. No.: B1269813

4-Aminoindole: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminoindole is a heterocyclic organic compound that serves as a crucial building block in
medicinal chemistry and organic synthesis.[1][2] As a derivative of indole, it features a fused
benzene and pyrrole ring system with an amino group substituted at the 4-position.[1] This
structural motif is prevalent in numerous biologically active compounds, including
pharmaceuticals and natural alkaloids.[1] Its versatile chemical nature allows it to be a key
intermediate in the synthesis of a wide array of therapeutic agents, from anticancer to anti-
inflammatory drugs.[2][3] This guide provides an in-depth overview of the chemical properties,
structure, and relevant experimental protocols for 4-Aminoindole.

Chemical Properties and Structure

4-Aminoindole presents as a greenish-grey to tan crystalline powder.[1] It is sparingly soluble
in water but demonstrates solubility in organic solvents like ethanol and acetone.[1]

Table 1: Physicochemical Properties of 4-Aminoindole
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Property Value Source
Molecular Formula CsHsNz2 [11[3114115]
Molecular Weight 132.16 g/mol [311415][6]
CAS Number 5192-23-4 [11[3][4][6]
Melting Point 106-109 °C [3161[7]
Boiling Point 354.0 £ 15.0 °C at 760 mmHg [3]
Density 1.3+0.1 g/cm3 [3]

Flash Point 195.0 + 7.6 °C [3]

LogP 0.86 [3]

PSA (Polar Surface Area) 41.81 A2 [3]

Vapor Pressure

0.0 £ 0.8 mmHg at 25°C

[3]

Table 2: Structural Identifiers for 4-Aminoindole

Identifier

Value

Source

IUPAC Name

1H-Indol-4-amine

[1]

SMILES String

C1=CC(=C2C=CNC2=C1)N

[1]1416]

LUNUNJFSHKSXGQ-

InChl Key [1][6]
UHFFFAOYSA-N
InChl=1S/C8H8N2/c9-7-2-1-3-

InChl [1][6]

8-6(7)4-5-10-8/h1-5,10H,9H2

Experimental Protocols

The synthesis of 4-Aminoindole is a critical process for its application in further chemical

synthesis. One common and effective method involves the reduction of 4-nitroindole.

Synthesis of 4-Aminoindole from 4-Nitroindole
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This protocol details the reduction of 4-nitroindole to 4-aminoindole using iron powder in the
presence of an acid.

Materials:

4-Nitroindole

e lron powder

e Ethanol

o Water

e Concentrated Hydrochloric Acid
o Ethyl acetate

e Anhydrous magnesium sulfate
e Reaction flask (1L)

» Reflux condenser

e Stirring apparatus

» Rotary evaporator

« Filtration apparatus
Procedure:

e To a 1L reaction flask, add 4-nitroindole (100g, 0.62mol), ethanol (400mL), and water
(100mL).[8]

» With stirring, add reduced iron powder (130g, 2.32mol) to the mixture at room temperature.

[8]

o Heat the reaction mixture to reflux.[8]
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o Carefully add 3-4mL of concentrated hydrochloric acid dropwise to the refluxing mixture.[8]

e Continue stirring at reflux for 2 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).[8]

e Once the reaction is complete, cool the mixture to room temperature.[8]
« Filter the reaction mixture to remove the iron powder.[8]
o Concentrate the filtrate using a rotary evaporator to obtain the crude product.[8]

e The crude product can be further purified by recrystallization from a mixture of Sherwood oil
and toluene.[8]

Biological Relevance and Signaling Pathways

4-Aminoindole and its derivatives are of significant interest in drug discovery due to their
diverse biological activities. They have been investigated as potential treatments for
neurodegenerative diseases and cancer. For instance, certain 4-aminoindole carboxamide
derivatives have shown the ability to inhibit the oligomer formation of a-synuclein and tau
proteins, which are implicated in Parkinson's disease and Alzheimer's disease, respectively.[9]
Furthermore, 4-Aminoindole serves as a precursor for the synthesis of inhibitors targeting key
signaling pathways, such as the Hedgehog pathway, which is crucial in developmental
processes and often dysregulated in cancer.[6]

Diagram: 4-Aminoindole as a Precursor in the Inhibition
of the Hedgehog Signaling Pathway
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Synthesis

4-Aminoindole Chemical Synthesi: Gli1 Inhibitor inhibits

Hedgehog Signaling Pathway
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Click to download full resolution via product page

Caption: Synthesis of a Glil inhibitor from 4-Aminoindole and its role in the Hedgehog
signaling pathway.

Conclusion

4-Aminoindole is a compound of significant interest to the scientific community, particularly
those involved in medicinal chemistry and drug development. Its versatile structure and
reactivity make it an invaluable starting material for the synthesis of complex molecules with a
wide range of biological activities. The information provided in this guide serves as a
comprehensive resource for understanding the fundamental chemical properties, synthesis,
and potential therapeutic applications of 4-Aminoindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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